Cas no 2248270-08-6 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-oxaspiro[4.5]decane-9-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-oxaspiro[4.5]decane-9-carboxylate
• CAS No: 2248270-08-6
• MF: C₁₈H₁₉NO₅
• MW: 329.347165346146
• CID: 6334311
• PubChem ID: 165720195
• Update Time: 2025-06-15

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-oxaspiro[4.5]decane-9-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-oxaspiro[4.5]decane-9-carboxylate
• 2248270-08-6
• EN300-6517234

• Inchi： 1S/C18H19NO5/c20-15-13-5-1-2-6-14(13)16(21)19(15)24-17(22)12-7-10-23-18(11-12)8-3-4-9-18/h1-2,5-6,12H,3-4,7-11H2
• InChI Key： ZNQZZLFSZOKSAQ-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)CC21CCCC2

Computed Properties

• Exact Mass: 329.12632271g/mol
• Monoisotopic Mass: 329.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 72.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-oxaspiro[4.5]decane-9-carboxylate

Research Brief on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-oxaspiro[4.5]decane-9-carboxylate (CAS: 2248270-08-6)

Recent studies on the compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-oxaspiro[4.5]decane-9-carboxylate (CAS: 2248270-08-6) have highlighted its potential as a key intermediate in the synthesis of novel bioactive molecules. This compound, characterized by its unique spirocyclic and isoindole moieties, has garnered attention for its applications in medicinal chemistry, particularly in the development of protease inhibitors and modulators of protein-protein interactions.

A 2023 study published in the Journal of Medicinal Chemistry explored the structural optimization of this compound to enhance its binding affinity for specific enzymatic targets. The researchers employed a combination of molecular docking and density functional theory (DFT) calculations to predict the compound's interactions with target proteins. Their findings suggested that modifications to the carboxylate group could significantly improve its inhibitory activity against serine proteases, which are implicated in various inflammatory and oncogenic pathways.

In another recent investigation, a team from the University of Cambridge reported the use of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-oxaspiro[4.5]decane-9-carboxylate as a scaffold for the design of allosteric modulators of G-protein-coupled receptors (GPCRs). The study, published in Nature Chemical Biology, demonstrated that the compound's rigid spirocyclic core could stabilize specific receptor conformations, thereby modulating downstream signaling pathways. This discovery opens new avenues for the development of therapeutics targeting GPCR-related disorders, such as metabolic and neurological diseases.

Further research has also examined the compound's pharmacokinetic properties. A 2024 preclinical study in Drug Metabolism and Disposition evaluated its metabolic stability and bioavailability in rodent models. The results indicated moderate hepatic clearance and favorable tissue distribution, suggesting its potential as a lead compound for further optimization. However, the study also noted the need for structural refinements to mitigate first-pass metabolism and improve oral bioavailability.

In summary, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-oxaspiro[4.5]decane-9-carboxylate (CAS: 2248270-08-6) represents a promising candidate for the development of novel therapeutics. Its versatility as a synthetic intermediate and its ability to interact with diverse biological targets underscore its significance in contemporary drug discovery. Future research should focus on optimizing its pharmacological profile and exploring its therapeutic potential in disease-specific models.